Boc-cys(Z-aminoethyl)-OH
CAS No.: 85003-76-5
VCID: VC21541412
Molecular Formula: C18H26N2O6S
Molecular Weight: 398.5 g/mol
* For research use only. Not for human or veterinary use.

Description |
Boc-Cys(Z-Aminoethyl)-OH, also known as N-Alpha-T-Butoxycarbonyl, N-Epsilon-Carbobenzoxy-S-2-Aminoethyl-L-Cysteine, is a derivative of cysteine used in peptide synthesis. This compound is particularly useful for incorporating modified cysteine residues into peptides, which can be important for various biochemical and pharmaceutical applications. Synthesis OverviewThe synthesis of Boc-Cys(Z-Aminoethyl)-OH involves protecting both the amino group with a tert-butoxycarbonyl (Boc) group and the thiol group with a carbobenzoxy (Z) group. This dual protection allows for selective deprotection and modification during peptide synthesis. Applications in Peptide SynthesisBoc-Cys(Z-Aminoethyl)-OH is used in solid-phase peptide synthesis (SPPS) to introduce cysteine residues with additional functional groups. The Z group protects the thiol side chain, preventing unwanted reactions during synthesis. After peptide assembly, the Z group can be removed under mild conditions, allowing for further modification or cyclization reactions. Comparison with Other Cysteine Derivatives |
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CAS No. | 85003-76-5 |
Product Name | Boc-cys(Z-aminoethyl)-OH |
Molecular Formula | C18H26N2O6S |
Molecular Weight | 398.5 g/mol |
IUPAC Name | (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(phenylmethoxycarbonylamino)ethylsulfanyl]propanoic acid |
Standard InChI | InChI=1S/C18H26N2O6S/c1-18(2,3)26-17(24)20-14(15(21)22)12-27-10-9-19-16(23)25-11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,23)(H,20,24)(H,21,22)/t14-/m0/s1 |
Standard InChIKey | WOISIWBKIILOSH-AWEZNQCLSA-N |
Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H](CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O |
SMILES | CC(C)(C)OC(=O)NC(CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O |
Canonical SMILES | CC(C)(C)OC(=O)NC(CSCCNC(=O)OCC1=CC=CC=C1)C(=O)O |
Synonyms | BOC-CYS(Z-AMINOETHYL)-OH;85003-76-5;AC1OLR9K;Boc-L-4-thialysine(Z)-OH;SCHEMBL1429551;WOISIWBKIILOSH-AWEZNQCLSA-N;ZINC4899646;6297AH;KM2276;N-t-Butoxycarbonyl-S-(2-carbobenzyloxyaminoethyl)-L-cysteine;N-(tert-Butoxycarbonyl)-S-[2-(benzyloxycarbonylamino)ethyl]-L-cysteine;(R)-3-(2-benzyloxycarbonylaminoethylsulfanyl)-2-tert-butoxycarbonylaminopropionicacid;(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(phenylmethoxycarbonylamino)ethylsulfanyl]propanoicacid |
PubChem Compound | 7408384 |
Last Modified | Aug 15 2023 |
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